N-Allyl-2,6-dimethylaniline

• Molecular Formula: C11H15N
• Molecular Weight: 161.24 g/mol
• IUPAC Name: 2,6-dimethyl-N-prop-2-enylaniline
• InChI: InChI=1S/C11H15N/c1-4-8-12-11-9(2)6-5-7-10(11)3/h4-7,12H,1,8H2,2-3H3
• InChI Key: CIUCBENRPYNJMV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)NCC=C

Description

N-Allyl-2,6-dimethylaniline is a useful research compound. Its molecular formula is C11H15N and its molecular weight is 161.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

2,6-Dimethylaniline (12.1 g, 0.1 mole) and allyl chloride (3.8 g, 0.05 mole) were mixed and heated over a steam bath using an efficient reflux condenser for 8 hours, then treated with aqueous caustic soda solution, extracted with ether, the ethereal layer worked up and the residue distilled to give 2,6-dimethylphenyl allylamine, b.p. 5355°/0.3 mm) (6.0 g, 75%).

Synthesis routes and methods II

Procedure details

Allyl p-toluenesulphonate (10.6 g, 0.05 mole) was heated with 2,6-dimethylaniline (6.0 g, 0.05 mole) in a steam bath for 2 hours, poured into water (100 ml), extracted into methylenedichloride (50 ml), dried (MgSO4), filtered, solvent evaporated and the product distilled to give 2,6-dimethylphenyl allylamine, identical with that in Route II. Subsequent steps were the same as for Route II.